6-Aminohexyl beta-D-glucopyranoside

• IUPAC Name: (2R,4S,5S)-2-(6-aminohexoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C12H25NO6/c13-5-3-1-2-4-6-18-12-11(17)10(16)9(15)8(7-14)19-12/h8-12,14-17H,1-7,13H2/t8?,9-,10+,11?,12-/m1/s1
• InChI Key: GWNKFVGAEZHVTM-RXUZKVILSA-N
• Canonical SMILES: C(CCCOC1C(C(C(C(O1)CO)O)O)O)CCN
• Isomeric SMILES: C(CCCO[C@H]1C([C@H]([C@@H](C(O1)CO)O)O)O)CCN
• Molecular Formula: C12H25NO6
• DSSTOX Substance ID: DTXSID20747001
• Molecular Weight: 279.33 g/mol
• CAS No.: 56981-41-0

Description

6-Aminohexyl beta-D-glucopyranoside is a useful research compound. Its molecular formula is C₁₂H₂₅NO₆ and its molecular weight is 279.33. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Biology Applications

• Chemical Synthesis of Glycoconjugates : The synthesis of globotriose analogues with functionalized aglycons, such as 6-Aminohexyl alpha-D-galactopyranosyl-(1-->4)-beta-D-galactopyranosyl-(1-->4)-beta-D-glucopyranoside, demonstrates the application in preparing complex glycoconjugates for biological studies. This synthesis is crucial for understanding carbohydrate-mediated biological processes and developing carbohydrate-based therapeutics (Liu, Fan, & Lee, 2001).

• Preparation of Glycosides for Click Chemistry : The preparation and characterization of azidoalkyl glycosides, which are intermediates in the synthesis of amino counterparts and glycoconjugates through click chemistry, are significant for the development of glycoscience methodologies and applications. These compounds serve as crucial tools for constructing glycoconjugates with diverse biological activities (Kushwaha, Kováč, & Baráth, 2018).

Phytochemistry and Plant Metabolomics

• Isolation of Novel Glycosides : The isolation of new glycosides from noni (Morinda citrifolia), such as 6-O-(beta-D-glucopyranosyl)-1-O-octanoyl-beta-D-glucopyranose, highlights the application in discovering novel compounds with potential therapeutic benefits. These findings contribute to understanding the phytochemical diversity and bioactive constituents of medicinal plants (Wang et al., 2000).

• Metabolomics-Oriented Isolation : The metabolomics-oriented isolation and structure elucidation of compounds from Arabidopsis thaliana, including anthocyanins and flavonols, demonstrate the application in plant metabolomics studies. This approach aids in constructing metabolite standards and facilitates chemotaxonomic comparisons, crucial for plant biology research and understanding plant biochemistry (Nakabayashi et al., 2009).